Cas no 1378369-63-1 (decahydro-1H-1-benzazepine)

• Product Name: decahydro-1H-1-benzazepine
• CAS No: 1378369-63-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5218317
• PubChem ID: 21330641
• Update Time: 2026-03-06

decahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• decahydro-1H-benzo[b]azepine
• decahydro-1H-1-benzazepine

• Inchi： 1S/C10H19N/c1-2-7-10-9(5-1)6-3-4-8-11-10/h9-11H,1-8H2
• InChI Key： CFCCVPRUHJVDLO-UHFFFAOYSA-N
• SMILES： N1CCCCC2CCCCC12

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on decahydro-1H-1-benzazepine

Research Brief on Decahydro-1H-1-benzazepine (CAS: 1378369-63-1): Recent Advances and Applications in Chemical Biology and Medicine

Decahydro-1H-1-benzazepine (CAS: 1378369-63-1) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, metabolic diseases, and infectious diseases. This research brief synthesizes the latest findings on the synthesis, pharmacological properties, and therapeutic applications of decahydro-1H-1-benzazepine, with a focus on its mechanism of action and clinical relevance.

One of the most notable advancements in the study of decahydro-1H-1-benzazepine is its role as a key intermediate in the synthesis of potent dopamine D3 receptor antagonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of decahydro-1H-1-benzazepine exhibit high selectivity and affinity for the D3 receptor, making them promising candidates for the treatment of Parkinson's disease and schizophrenia. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the receptor, providing a foundation for further optimization of its pharmacokinetic properties.

In addition to its CNS applications, decahydro-1H-1-benzazepine has shown promise in the field of antimicrobial research. A recent preprint on BioRxiv reported that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings underscore the potential of decahydro-1H-1-benzazepine as a scaffold for developing next-generation antibiotics.

From a synthetic chemistry perspective, advances in the catalytic asymmetric hydrogenation of decahydro-1H-1-benzazepine precursors have enabled the production of enantiomerically pure forms of the compound. A 2022 publication in Angewandte Chemie detailed a novel iridium-catalyzed hydrogenation protocol that achieves >99% enantiomeric excess, significantly improving the efficiency and scalability of the synthesis. This methodological breakthrough is expected to facilitate the large-scale production of decahydro-1H-1-benzazepine derivatives for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of decahydro-1H-1-benzazepine-based therapeutics. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research efforts are focused on leveraging computational modeling and high-throughput screening to identify lead compounds with improved drug-like properties. The integration of artificial intelligence in the design and optimization of decahydro-1H-1-benzazepine derivatives is also emerging as a powerful tool to accelerate the drug discovery process.

In conclusion, decahydro-1H-1-benzazepine (CAS: 1378369-63-1) represents a promising scaffold with diverse therapeutic applications. Recent studies have shed light on its pharmacological potential, synthetic accessibility, and mechanistic insights, paving the way for its continued exploration in drug discovery. Future research should prioritize the translation of these findings into clinically viable therapeutics, with a focus on addressing the current limitations and expanding the scope of its biomedical applications.